(5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C12H9I2NO3S
• Molecular Weight: 501.08 g/mol
• IUPAC Name: (5E)-5-[(2-ethoxy-3,5-diiodophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H9I2NO3S/c1-2-18-10-6(3-7(13)5-8(10)14)4-9-11(16)15-12(17)19-9/h3-5H,2H2,1H3,(H,15,16,17)/b9-4+
• InChI Key: SUPWHOZYAWLXDB-RUDMXATFSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1I)I)/C=C/2\C(=O)NC(=O)S2
• SMILES: CCOC1=C(C=C(C=C1C=C2C(=O)NC(=O)S2)I)I
• Canonical SMILES: CCOC1=C(C=C(C=C1I)I)C=C2C(=O)NC(=O)S2

Description

(5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione, also known as EDDIT, is a thiazolidinedione compound that has been studied for its potential use in various scientific research applications. This compound has been synthesized using different methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione may exert its anti-cancer effects by inducing cell cycle arrest and apoptosis in cancer cells. (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione may also inhibit the activation of NF-κB, a transcription factor that plays a key role in the production of inflammatory cytokines. Additionally, (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione may improve insulin sensitivity by activating the AMPK pathway and reducing the expression of gluconeogenic genes.
Biochemical and Physiological Effects:
(5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione has been found to have various biochemical and physiological effects. In vitro studies have shown that (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione can inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. Additionally, (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione has been found to improve insulin sensitivity and reduce blood glucose levels in animal models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its potential to inhibit the growth of cancer cells and reduce inflammation. Additionally, (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione has been found to have low toxicity in animal studies. However, one limitation of using (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione. One direction is to investigate the potential of (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione as a therapeutic agent in different types of cancer. Additionally, further studies are needed to understand the mechanism of action of (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione and its potential use in treating inflammatory diseases and type 2 diabetes. Moreover, it would be interesting to explore the potential of (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione as a lead compound for the development of new drugs with improved efficacy and bioavailability.
Conclusion:
In conclusion, (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione is a thiazolidinedione compound that has shown promising results in various scientific research applications. (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized using different methods and has been found to have anti-cancer, anti-inflammatory, and anti-diabetic effects. Further studies are needed to understand the mechanism of action of (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione and its potential use in different therapeutic areas.

Synthesis Methods

(5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized using different methods, including the reaction of 2-ethoxy-3,5-diiodobenzaldehyde with thiazolidine-2,4-dione in the presence of a base. Another method involves the reaction of 2-ethoxy-3,5-diiodobenzaldehyde with thiosemicarbazide, followed by cyclization with potassium hydroxide. The purity and yield of the synthesized (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione can be improved by using different purification methods.

Scientific Research Applications

(5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione has been studied for its potential use in various scientific research applications, including anti-cancer, anti-inflammatory, and anti-diabetic therapies. (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory effects by reducing the production of inflammatory cytokines. Additionally, (5E)-5-(2-ethoxy-3,5-diiodobenzylidene)-1,3-thiazolidine-2,4-dione has been studied for its potential use in treating type 2 diabetes by improving insulin sensitivity and reducing blood glucose levels.